2-(6-Methylpyridin-2-yl)butan-2-amine;dihydroiodide
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Overview
Description
2-(6-Methylpyridin-2-yl)butan-2-amine;dihydroiodide is a chemical compound with unique properties that make it suitable for various scientific research applications. It is known for its versatility and is used in fields such as drug development, catalysis, and material science.
Scientific Research Applications
2-(6-Methylpyridin-2-yl)butan-2-amine;dihydroiodide is widely used in scientific research due to its unique properties. Some of its applications include:
Drug Development: It is used as a precursor or intermediate in the synthesis of pharmaceutical compounds.
Catalysis: The compound serves as a catalyst in various chemical reactions, enhancing reaction rates and selectivity.
Material Science: It is used in the development of new materials with specific properties for industrial applications.
Mechanism of Action
Preparation Methods
The synthesis of 2-(6-Methylpyridin-2-yl)butan-2-amine;dihydroiodide involves several steps. One common method includes the reaction of 6-methylpyridine with butan-2-amine under specific conditions to form the desired compound. The reaction typically requires a catalyst and controlled temperature to ensure the correct formation of the product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity .
Chemical Reactions Analysis
2-(6-Methylpyridin-2-yl)butan-2-amine;dihydroiodide undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents, leading to the formation of corresponding oxidized products.
Reduction: Reduction reactions can be performed using reducing agents to yield reduced forms of the compound.
Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.
Comparison with Similar Compounds
2-(6-Methylpyridin-2-yl)butan-2-amine;dihydroiodide can be compared with other similar compounds, such as:
2-(6-Methylpyridin-2-yl)butan-2-amine: This compound lacks the dihydroiodide component but shares similar structural features.
2-(6-Methylpyridin-2-yl)butan-2-amine;dihydrochloride: This compound has a similar structure but with a different halide component. The uniqueness of this compound lies in its specific halide component, which can influence its reactivity and applications.
Properties
IUPAC Name |
2-(6-methylpyridin-2-yl)butan-2-amine;dihydroiodide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2.2HI/c1-4-10(3,11)9-7-5-6-8(2)12-9;;/h5-7H,4,11H2,1-3H3;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHRKJZDZKZAHOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)(C1=CC=CC(=N1)C)N.I.I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18I2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.07 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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